Ethyl-5-(2',4'-dichlorophenyl)-4-isoxazolecarboxylate

• Molecular Formula: C12H9Cl2NO3
• Molecular Weight: 286.11 g/mol
• IUPAC Name: ethyl 5-(2,4-dichlorophenyl)-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C12H9Cl2NO3/c1-2-17-12(16)9-6-15-18-11(9)8-4-3-7(13)5-10(8)14/h3-6H,2H2,1H3
• InChI Key: AIXHJZRLKOUZME-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(ON=C1)C2=C(C=C(C=C2)Cl)Cl

Description

Ethyl-5-(2',4'-dichlorophenyl)-4-isoxazolecarboxylate is a useful research compound. Its molecular formula is C12H9Cl2NO3 and its molecular weight is 286.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydroxylamine hydrochloride (1.1 g.; 0.016 mol.) was added to a mixture of ethyl-2-(2',4'-dichlorobenzoyl)-3-dimethylaminopropenoate (4.74 g.; 0.015 mol.) and anhydrous sodium acetate (1.25 g.; 0.015 mol.) in 50 ml. of ether and 25 ml. of methanol at 25° C. An additional 25 ml. of methanol was added, and the resultant mixture was stirred for 30 minutes. The mixture was washed into a separatory funnel with 150 ml. of ether and the ether layer was washed free of salts with water. The ether layer was dried with magnesium sulfate, filtered, then concentrated to yield an oil which was crystallized from pentane to yield ethyl-5-(2',4'-dichlorophenyl)-4-isoxazolecarboxylate (1.88 g.; 44% yield) as tan crystals having a melting point of 82°-84° C. and the following analysis: